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Compound of Interest

Compound Name: 2-Thiopheneacetyl! chloride

Cat. No.: B195636

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Thiopheneacetyl chloride (CAS
No: 39098-97-0), a pivotal intermediate in organic and medicinal chemistry. This document
details its chemical structure, physicochemical properties, synthesis protocols, and significant
applications, with a focus on its role in the development of pharmaceuticals.

Core Chemical Identity and Properties

2-Thiopheneacetyl chloride is a reactive acyl chloride featuring a thiophene ring attached to
an acetyl chloride group.[1][2] It typically appears as a clear yellow to dark brown liquid with a
pungent odor.[2][3] Its high reactivity, particularly towards moisture, necessitates careful
handling and storage under dry conditions.[1][4]

Chemical Identifiers

A summary of the key chemical identifiers for 2-Thiopheneacetyl chloride is presented below.
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Identifier

Value

CAS Number

39098-97-0[5][6][7]

Molecular Formula

CesHsCIOS[1][5][6][7]

Molecular Weight 160.62 g/mol [5][6]
IUPAC Name 2-(thiophen-2-yl)acetyl chloride[3]
Thiophene-2-acetyl chloride, 2-Thienylacetyl
Synonyms .
chloride[1][7]
InChl Key AJYXPNIENRLELY-UHFFFAOYSA-N[7]

Canonical SMILES

C1=CSC(=C1)CC(=0)CI[1]

Physicochemical Properties

The key physical and chemical properties of 2-Thiopheneacetyl chloride are detailed in the

table below, providing essential data for experimental design and safety considerations.

Property Value
Appearance Clear yellow to dark brown liquid[1][3]
Density 1.303 - 1.335 g/mL at 25 °CJ[1]
N _ 105-106 °C at 22 mmHg; 130-135 °C at 90
Boiling Point
mmHg[4]
Flash Point 88.7 °C to 102 °C (closed cup)[1]

Refractive Index

n20/D 1.551[1]

Vapor Pressure

4 mmHg at 83 °C[1]

Water Solubility

Reacts with water[1][4]

Storage Temperature 2-8°C[1]
Chemical Structure
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The molecular structure of 2-Thiopheneacetyl chloride consists of a methylene bridge
connecting a thiophene ring at the 2-position to the carbonyl carbon of an acetyl chloride group.

Caption: Molecular structure of 2-Thiopheneacetyl chloride.

Synthesis and Experimental Protocols

2-Thiopheneacetyl chloride is primarily synthesized via the chlorination of 2-thiopheneacetic
acid. Several methods exist, with the most common employing thionyl chloride (SOCI2) as the
chlorinating agent.[8][9] Variations in solvents and reaction conditions have been developed to
optimize yield and purity.

General Synthesis Workflow

The diagram below illustrates a typical workflow for the synthesis of 2-Thiopheneacetyl
chloride from its precursor, 2-thiopheneacetic acid.
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- Dichloromethane (Solvent)

Start Materials: Chlorinating Agent:
- 2-Thiopheneacetic Acid Thlonyl Chloride (SOC2)

Reaction Step.
- Combine reactants in flask
- Stir under N2 atmosphere
- Control temperature (e.g., 35°C)
- Reaction time: 2-4 hours

:

Solvent Removal:
- Underpressure distillation
- Remove excess dichloromethane
and low-boiling substances

:

Product Purification:
- Vacuum distillation
- Collect fraction at 90-95°C (7mmHg)

Final Product:
- 2-Thiopheneacetyl chloride
(Yield: ~88%)

General Synthesis Workflow

Click to download full resolution via product page

Caption: Synthesis workflow for 2-Thiopheneacetyl chloride.

Detailed Experimental Protocol (Thionyl Chloride
Method)

This protocol is based on a common and efficient laboratory-scale synthesis.[8][9]

Materials:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b195636?utm_src=pdf-body-img
https://www.benchchem.com/product/b195636?utm_src=pdf-body
https://www.guidechem.com/question/how-to-synthesize-2-thiophen-a-id107750.html
https://www.chemicalbook.com/article/synthesis-of-2-thiopheneacetyl-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 2-Thiopheneacetic acid (1009)
¢ Dichloromethane (3009)
e Thionyl chloride (SOCIz2) (200q9)

o Four-hole boiling flask equipped with a mechanical stirrer, thermometer, and nitrogen
inlet/outlet.

Procedure:

e Setup: In the four-hole boiling flask, combine 100g of 2-thiopheneacetic acid with 300g of
dichloromethane.

e Initial Mixing: Stir the mixture and gently warm it to 35°C.

» Addition of Reagent: Under a protective nitrogen atmosphere, slowly add 200g of thionyl
chloride dropwise over a period of 1.5 hours. Maintain the reaction temperature at 35°C
throughout the addition.

» Reaction: After the addition is complete, allow the reaction to proceed for an additional 2
hours at 35°C with continuous stirring.

o Workup and Purification:

o Following the reaction period, remove the residual dichloromethane and excess thionyl
chloride via underpressure distillation.

o Continue the purification by vacuum distillation, collecting the product fraction at 90-95°C
under a pressure of 7 mmHg.

o Final Product: This process typically yields approximately 99.3g of 2-Thiopheneacetyl
chloride, corresponding to a yield of around 88.7%.[8]

Alternative Protocol: Another established method involves reacting 2-thiopheneacetic acid with
thionyl chloride without a solvent, heating the mixture to 40-50°C for 4 hours, followed by
vacuum distillation.[9] HowevVer, this method can sometimes lead to product carbonization and
reduced yields due to the acidic conditions.[8]
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Applications in Research and Drug Development

2-Thiopheneacetyl chloride is a valuable building block in organic synthesis, primarily due to
the reactivity of its acyl chloride group, which allows for the introduction of the 2-thienylacetyl
moiety into various molecules.[2]

Key Applications:

« Antibiotic Synthesis: It is a crucial intermediate in the industrial synthesis of several
cephalosporin antibiotics. By acylating the 7-amino-cephalosporanic acid nucleus, new
antibiotic variants with improved antimicrobial activity are created. Notable examples include
Cefoxitin and Cephaloridine.[1][8]

e Prodrug Development: The compound has been used in the synthesis of 5-fluorouracil-
cephalosporin prodrugs, aiming to enhance the targeted delivery of chemotherapy agents.

o Immunomodulators: It serves as a reactant in the preparation of nipecotate-containing
immunopotentiators.[1]

o Organic Synthesis: It is also employed in the synthesis of various other chemical structures,
such as N,N'-di(thiopheneacetyl)diamine derivatives and fluorescent probes for metal ion
detection.[1]

Safety and Handling

2-Thiopheneacetyl chloride is classified as a corrosive substance.[1][3] It reacts
exothermically with water, releasing toxic hydrogen chloride fumes.[3]

» Hazards: Causes severe skin burns and eye damage. Vapors can severely irritate the
respiratory tract.[3]

» Handling: Must be handled in a well-ventilated fume hood using appropriate personal
protective equipment (PPE), including chemical-resistant gloves, safety goggles, a face
shield, and a suitable respirator.[4]

o Storage: Store in a cool, dry place (2-8°C) away from moisture and incompatible materials
such as bases, strong oxidizing agents, and alcohols.[1][3] The container should be kept
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tightly sealed.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to 2-Thiopheneacetyl
Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b195636#2-thiopheneacetyl-chloride-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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